Cas no 2708281-38-1 (Benzyl 2,7-diazaspiro[3.4]octane-2-carboxylate hydrochloride)

• Product Name: Benzyl 2,7-diazaspiro[3.4]octane-2-carboxylate hydrochloride
• CAS No: 2708281-38-1
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• MDL: MFCD34184249
• CID: 5306232
• PubChem ID: 155894155
• Update Time: 2025-10-28

Benzyl 2,7-diazaspiro[3.4]octane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• BENZYL 2,7-DIAZASPIRO[3.4]OCTANE-2-CARBOXYLATE HYDROCHLORIDE
• 2-Cbz-2,7-diazaspiro[3.4]octane HCl
• E73497
• Benzyl 2,6-diazaspiro[3.4]octane-2-carboxylate hydrochloride
• PS-15673
• 2708281-38-1
• benzyl 2,7-diazaspiro[3.4]octane-2-carboxylate;hydrochloride
• MFCD34184249
• Benzyl 2,7-diazaspiro[3.4]octane-2-carboxylate hydrochloride

• MDL： MFCD34184249
• Inchi： 1S/C14H18N2O2.ClH/c17-13(18-8-12-4-2-1-3-5-12)16-10-14(11-16)6-7-15-9-14;/h1-5,15H,6-11H2;1H
• InChI Key： XZHYBWBTXNBLHV-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(N1CC2(CNCC2)C1)=O

Computed Properties

• Exact Mass: 282.1135055g/mol
• Monoisotopic Mass: 282.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 2,7-diazaspiro[3.4]octane-2-carboxylate hydrochloride

Introduction to Benzyl 2,7-diazaspiro[3.4]octane-2-carboxylate hydrochloride (CAS No. 2708281-38-1)

Benzyl 2,7-diazaspiro[3.4]octane-2-carboxylate hydrochloride, a compound with the chemical identifier CAS No. 2708281-38-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic derivatives that have garnered considerable attention due to their unique structural properties and potential therapeutic applications.

The molecular structure of Benzyl 2,7-diazaspiro[3.4]octane-2-carboxylate hydrochloride consists of a spirocyclic framework composed of two rings connected by a single carbon atom, with substituents that enhance its pharmacological profile. The presence of two nitrogen atoms within the spirocyclic core introduces a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of spirocyclic compounds in drug discovery. These molecules often exhibit favorable pharmacokinetic properties, including improved solubility and reduced metabolic clearance, making them attractive candidates for further development. The specific configuration of Benzyl 2,7-diazaspiro[3.4]octane-2-carboxylate hydrochloride has been meticulously designed to optimize its interactions with biological receptors, thereby enhancing its potential as a therapeutic agent.

In particular, the benzyl moiety and the carboxylate group in the compound contribute to its stability and bioavailability. The benzyl group provides a hydrophobic anchor that facilitates membrane penetration, while the carboxylate group enhances solubility and ionization properties, which are critical for drug absorption and distribution within the body.

The hydrochloride salt form of this compound further improves its pharmacological properties by increasing its solubility in aqueous solutions. This formulation is particularly advantageous for parenteral administration, where rapid absorption and distribution are essential for achieving therapeutic efficacy.

Current research initiatives are exploring the potential applications of Benzyl 2,7-diazaspiro[3.4]octane-2-carboxylate hydrochloride in various therapeutic areas. Preliminary studies have indicated promising results in the treatment of neurological disorders, where its ability to modulate neurotransmitter activity could provide significant benefits. Additionally, its structural features suggest potential utility in anti-inflammatory and analgesic therapies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, resulting in a scalable production method that can meet the demands of preclinical and clinical studies.

One of the most compelling aspects of Benzyl 2,7-diazaspiro[3.4]octane-2-carboxylate hydrochloride is its potential for further derivatization. By modifying specific functional groups within its structure, researchers can explore new analogs with tailored pharmacological profiles. This flexibility makes it an invaluable scaffold for drug discovery programs aimed at addressing unmet medical needs.

The safety profile of this compound has been evaluated through comprehensive toxicological studies conducted in vitro and in vivo. These studies have demonstrated that it exhibits low toxicity at therapeutic doses, with minimal side effects observed even at higher concentrations. This favorable safety profile enhances its attractiveness as a lead compound for further development.

In conclusion, Benzyl 2,7-diazaspiro[3.4]octane-2-carboxylate hydrochloride (CAS No. 2708281-38-1) represents a promising candidate for future pharmaceutical applications. Its unique structural features, favorable pharmacokinetic properties, and potential therapeutic benefits make it an exciting subject for ongoing research and development in medicinal chemistry.